![molecular formula C13H12F3N3S B4393067 2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine](/img/structure/B4393067.png)
2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine
Overview
Description
2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine, also known as TFMPP, is a synthetic drug that belongs to the class of phenethylamines. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. TFMPP is known for its psychoactive effects, including euphoria, increased sociability, and altered perception. However, TFMPP also has potential scientific research applications due to its unique chemical structure and mechanism of action.
Mechanism of Action
2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. It also inhibits the reuptake of serotonin, leading to an increase in serotonin levels in the brain. These effects are thought to contribute to the psychoactive effects of this compound, including its euphoric and sociable effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine and norepinephrine levels in the brain, leading to increased arousal and alertness. This compound has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation. These effects are similar to other stimulants, such as amphetamines.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine in lab experiments is its well-defined mechanism of action. This compound's effects on serotonin receptors have been well-studied, making it a useful tool for studying the role of serotonin in various physiological and pathological conditions. However, one limitation of using this compound is its potential for abuse. This compound is a controlled substance in many countries, and its use in lab experiments requires strict adherence to ethical guidelines and regulations.
Future Directions
There are several potential future directions for research on 2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine. One area of interest is its potential as a therapeutic agent for various conditions, such as anxiety and depression. Further studies are needed to determine the safety and efficacy of this compound for these conditions. Another area of interest is its potential as a tool for studying the role of serotonin in various physiological and pathological conditions. Future studies could investigate the effects of this compound on serotonin receptors in various tissues and cell types. Additionally, studies could investigate the potential for this compound to interact with other neurotransmitter systems, such as dopamine and norepinephrine.
Scientific Research Applications
2-(1-pyrrolidinyl)-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine has potential scientific research applications due to its unique chemical structure and mechanism of action. It has been studied for its effects on the central nervous system, including its interaction with serotonin receptors. This compound has also been studied for its potential as a therapeutic agent for various conditions, such as anxiety and depression.
Properties
IUPAC Name |
2-pyrrolidin-1-yl-4-thiophen-2-yl-6-(trifluoromethyl)pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3N3S/c14-13(15,16)11-8-9(10-4-3-7-20-10)17-12(18-11)19-5-1-2-6-19/h3-4,7-8H,1-2,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACXYGJQXBRBJAY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=CC(=N2)C(F)(F)F)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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